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Compound of Interest

Compound Name: Bradykinin (1-5)

Cat. No.: B1667498

This document provides essential safety and logistical information for the proper disposal and
handling of Bradykinin (1-5). The following procedures are designed for researchers,
scientists, and drug development professionals to ensure safety and compliance in the
laboratory environment.

Immediate Safety and Handling Protocols

Bradykinin (1-5) is a stable metabolite of the peptide Bradykinin.[1][2] While some sources
indicate that related compounds are not considered hazardous substances, other safety data
sheets for similar peptides suggest potential for irritation if inhaled or in contact with skin and
eyes.[3] Therefore, it is crucial to handle Bradykinin (1-5) with appropriate laboratory
precautions.

Key Handling Precautions:

o Personal Protective Equipment (PPE): Always wear standard PPE, including safety glasses,
gloves, and a lab coat. A dust mask is recommended when handling the powdered form.[4]

o Ventilation: Handle the substance in a well-ventilated area. For procedures that may
generate dust or aerosols, use a chemical fume hood.

e Avoid Contact: Prevent direct contact with skin, eyes, and clothing. Avoid inhalation of the
powder.

o Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the laboratory
area.
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In Case of Exposure:

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing.

o Eye Contact: Rinse cautiously with water for several minutes. If contact lenses are present,
remove them if it is easy to do so and continue rinsing.

e Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.

Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek medical advice.

Chemical and Physical Properties

The following table summarizes the key quantitative data for Bradykinin (1-5).

Property Value

Molecular Formula C27H40N8O6
Molecular Weight 572.66 g/mol

CAS Number 23815-89-6
Appearance White to off-white solid

-20°C for up to 3 years. Keep away from
Storage (Powder) <
moisture.

Storage (Solvent) -80°C for up to 1 year.

Bradykinin (1-5) Disposal Procedures

Specific disposal instructions for Bradykinin (1-5) are not explicitly detailed in available safety
data sheets. The consistent recommendation for similar chemical compounds is to dispose of
the waste material in strict accordance with all applicable federal, state, and local
environmental regulations. Do not dispose of the material down the drain.

Step-by-Step Disposal Guidance:
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o Waste Identification:

o Characterize the waste. Is it pure Bradykinin (1-5) powder, a solution, or mixed with other
laboratory waste?

o Keep Bradykinin (1-5) waste in its original or a clearly labeled, sealed container. Do not
mix it with other chemical waste.

e Consult Regulations:
o Review your institution's chemical hygiene plan and waste disposal guidelines.

o Contact your institution's Environmental Health and Safety (EHS) department for specific
instructions on peptide waste disposal.

o Collection and Storage:
o Store the waste container in a designated, secure area away from incompatible materials.
o Handle uncleaned, empty containers as you would the product itself.
e Final Disposal:
o Arrange for collection by a licensed and specialized chemical waste disposal company.
o Ensure all required documentation for waste transfer is completed accurately.

Below is a workflow diagram to guide the decision-making process for proper disposal.
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Bradykinin (1-5) Disposal Decision Workflow

Identify Bradykinin (1-5) Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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